Cas no 873651-89-9 (trans-4-aminocyclohexanecarbonitrile)

• Product Name: trans-4-aminocyclohexanecarbonitrile
• CAS No: 873651-89-9
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• MDL: MFCD22378052
• CID: 4658066
• PubChem ID: 23463686
• Update Time: 2025-10-29

trans-4-aminocyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-aminocyclohexane-1-carbonitrile
• Trans-4-aminocyclohexanecarbonitrile
• 4-Aminocyclohexanecarbonitrile
• 4-AMINO-CYCLOHEXANECARBONITRILE
• cis-4-Aminocyclohexanecarbonitrile
• (1r,4r)-4-aminocyclohexane-1-carbonitrile
• 1-Cyano-4-aminocyclohexan
• YJB65189
• 2646AJ
• SB35742
• SY129299
• F18888
• A916059
• AB86501
• DB-262900
• ITGMTNOYOPHQAE-LJGSYFOKSA-N
• DTXSID90634393
• trans-4-aminocyclohexane-1-carbonitrile
• (1s,4s)-4-aminocyclohexane-1-carbonitrile
• SY283180
• 23083-48-9
• SB75254
• EN300-861928
• SCHEMBL19989584
• AKOS037621212
• AC7043
• AKOS006360914
• SCHEMBL23948542
• MFCD18914311
• EN300-27151577
• MFCD22378052
• SCHEMBL880685
• 873651-89-9
• SCHEMBL2225433
• ITGMTNOYOPHQAE-UHFFFAOYSA-N
• 1198163-57-3
• CS-12659
• trans-4-aminocyclohexanecarbonitrile

• MDL： MFCD22378052
• Inchi： 1S/C7H12N2/c8-5-6-1-3-7(9)4-2-6/h6-7H,1-4,9H2
• InChI Key： ITGMTNOYOPHQAE-UHFFFAOYSA-N
• SMILES： NC1CCC(C#N)CC1

Computed Properties

• Exact Mass: 124.100048391g/mol
• Monoisotopic Mass: 124.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on trans-4-aminocyclohexanecarbonitrile

Trans-4-Aminocyclohexanecarbonitrile (CAS No. 873651-89-9): An Overview of Its Structure, Properties, and Applications in Modern Research

Trans-4-aminocyclohexanecarbonitrile (CAS No. 873651-89-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by a six-membered cyclohexane ring with an amino group and a cyano group attached to the 4-position of the ring in a trans configuration. The trans configuration imparts specific stereochemical properties that are crucial for its biological and chemical activities.

The structure of trans-4-aminocyclohexanecarbonitrile is particularly noteworthy. The cyclohexane ring provides a rigid framework, while the amino and cyano groups offer functional versatility. The amino group can participate in hydrogen bonding and other interactions, making it a valuable moiety for drug design and biomolecular interactions. The cyano group, on the other hand, is known for its electron-withdrawing properties and can influence the compound's reactivity and stability.

In terms of physical properties, trans-4-aminocyclohexanecarbonitrile is a solid at room temperature with a melting point of approximately 150°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics make it suitable for use in various experimental conditions, including those involving cell cultures and organic reactions.

The chemical reactivity of trans-4-aminocyclohexanecarbonitrile is another area of interest. The amino group can undergo nucleophilic substitution reactions, making it useful as a building block for the synthesis of more complex molecules. The cyano group can be reduced to an amine or hydrolyzed to a carboxylic acid, providing additional functional groups for further derivatization. These properties have been exploited in the development of novel pharmaceuticals and materials.

Recent research has highlighted the potential of trans-4-aminocyclohexanecarbonitrile in various applications. In the field of pharmaceuticals, this compound has been studied as a potential lead molecule for the development of new drugs targeting specific biological pathways. For example, it has shown promise as an inhibitor of certain enzymes involved in disease processes, such as kinases and proteases. Additionally, its ability to modulate protein-protein interactions makes it a valuable tool in understanding complex biological systems.

In materials science, trans-4-aminocyclohexanecarbonitrile has been explored for its use in the synthesis of advanced polymers and materials with unique properties. Its rigid cyclohexane ring can impart mechanical strength and thermal stability to polymers, while the functional groups can be used to introduce additional functionalities such as conductivity or biocompatibility. This makes it a promising candidate for applications in electronics, biomedical devices, and other high-tech industries.

The synthesis of trans-4-aminocyclohexanecarbonitrile has been optimized through various methods, including catalytic hydrogenation and stereoselective transformations. These synthetic routes have been designed to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of both research and industrial applications. The ability to produce this compound efficiently on a large scale is crucial for its widespread adoption.

From an environmental perspective, the use of trans-4-aminocyclohexanecarbonitrile has been evaluated for its safety and impact on ecosystems. Studies have shown that it exhibits low toxicity and environmental persistence when used under controlled conditions. However, proper handling and disposal practices are still recommended to minimize any potential risks.

In conclusion, trans-4-aminocyclohexanecarbonitrile (CAS No. 873651-89-9) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structure, physical properties, chemical reactivity, and recent research developments make it an exciting area of study for both academic researchers and industry professionals. As ongoing research continues to uncover new applications and optimize synthetic methods, the importance of this compound is likely to grow even further.